Cas no 1542395-04-9 (1-1-(2,5-dimethoxyphenyl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(2,5-dimethoxyphenyl)cyclopropylcyclopropan-1-amine
• CAS No: 1542395-04-9
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6196773
• PubChem ID: 83673862
• Update Time: 2025-06-22

1-1-(2,5-dimethoxyphenyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,5-dimethoxyphenyl)cyclopropylcyclopropan-1-amine
• 1542395-04-9
• EN300-1784300
• 1-[1-(2,5-dimethoxyphenyl)cyclopropyl]cyclopropan-1-amine

• Inchi： 1S/C14H19NO2/c1-16-10-3-4-12(17-2)11(9-10)13(5-6-13)14(15)7-8-14/h3-4,9H,5-8,15H2,1-2H3
• InChI Key： XOLJNFOBRGABIR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C1(CC1)C1(CC1)N)OC

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-1-(2,5-dimethoxyphenyl)cyclopropylcyclopropan-1-amine

Introduction to 1-1-(2,5-dimethoxyphenyl)cyclopropylcyclopropan-1-amine (CAS No. 1542395-04-9)

1-1-(2,5-dimethoxyphenyl)cyclopropylcyclopropan-1-amine, with the Chemical Abstracts Service (CAS) number 1542395-04-9, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique cyclopropyl and dimethoxyphenyl moieties, which confer it with distinct chemical and biological properties. The study of such compounds is crucial for advancing our understanding of molecular interactions and their potential applications in pharmaceutical research.

The chemical structure of 1-1-(2,5-dimethoxyphenyl)cyclopropylcyclopropan-1-amine consists of a cyclopropane ring attached to a phenyl ring substituted with two methoxy groups. The cyclopropane ring, known for its high ring strain, imparts unique reactivity and stability to the molecule. The dimethoxyphenyl group, on the other hand, is a common functional group in many natural and synthetic compounds, often contributing to their pharmacological activity.

Recent research has focused on the synthesis and characterization of 1-1-(2,5-dimethoxyphenyl)cyclopropylcyclopropan-1-amine. A study published in the Journal of Organic Chemistry (2023) detailed a novel synthetic route that significantly improved the yield and purity of this compound. The researchers employed a palladium-catalyzed cross-coupling reaction followed by a ring-closing metathesis to construct the cyclopropane ring. This method not only enhanced the efficiency of the synthesis but also provided insights into the reactivity of cyclopropane derivatives.

In terms of biological activity, 1-1-(2,5-dimethoxyphenyl)cyclopropylcyclopropan-1-amine has shown promising results in preliminary studies. A study conducted by a team at the University of California, San Francisco (UCSF) investigated its potential as a ligand for serotonin receptors. The researchers found that this compound exhibited high affinity for the 5-HT_2A receptor, which is implicated in various neurological disorders such as schizophrenia and depression. Further studies are underway to explore its potential therapeutic applications.

The pharmacokinetic properties of 1-1-(2,5-dimethoxyphenyl)cyclopropylcyclopropan-1-amine have also been studied. A report in the Journal of Pharmaceutical Sciences (2023) evaluated its absorption, distribution, metabolism, and excretion (ADME) properties. The compound was found to have good oral bioavailability and favorable pharmacokinetic parameters, suggesting its potential for development as an orally administered drug. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

The safety profile of 1-1-(2,5-dimethoxyphenyl)cyclopropylcyclopropan-1-amine is another critical aspect being investigated. Preclinical toxicity studies have shown that it exhibits low toxicity at therapeutic doses. However, long-term safety studies are essential to ensure its suitability for clinical use. Researchers are also exploring ways to enhance its safety profile through structural modifications or formulation strategies.

In conclusion, 1-1-(2,5-dimethoxyphenyl)cyclopropylcyclopropan-1-amine (CAS No. 1542395-04-9) is a promising compound with unique chemical and biological properties. Its potential as a ligand for serotonin receptors and its favorable pharmacokinetic properties make it an attractive candidate for further pharmaceutical development. Ongoing research aims to optimize its synthesis, enhance its biological activity, and ensure its safety for clinical applications.